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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and

applications of Tetramethylthiuram Monosulfide-d12 (TMTM-d12). This deuterated analogue

serves as a critical internal standard for quantitative mass spectrometry-based analyses,

ensuring accuracy and precision in complex biological and environmental matrices. This

document outlines key specifications from prominent suppliers, details its primary application in

analytical chemistry, and provides a foundational experimental protocol for its use.

Introduction to Tetramethylthiuram Monosulfide-d12
Tetramethylthiuram Monosulfide-d12 is the deuterium-labeled version of Tetramethylthiuram

Monosulfide (TMTM), a compound used in the rubber industry and as a fungicide. The

replacement of twelve hydrogen atoms with deuterium results in a mass shift that allows it to be

distinguished from its unlabeled counterpart by a mass spectrometer. This property makes it an

ideal internal standard for isotope dilution mass spectrometry (IDMS), a powerful technique for

quantitative analysis.[1] When added to a sample at a known concentration, TMTM-d12 co-

elutes with the target analyte (unlabeled TMTM) and experiences similar ionization and matrix

effects. By measuring the ratio of the analyte to the internal standard, precise quantification can

be achieved, correcting for variations in sample preparation and instrument response.
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Commercial Suppliers and Product Specifications
Several specialized chemical suppliers offer Tetramethylthiuram Monosulfide-d12 for

research and developmental purposes. The primary manufacturers and distributors include

Toronto Research Chemicals (TRC), with LGC Standards as a key distributor, and

MedChemExpress. While pricing is typically available upon request, the following table

summarizes the key technical specifications available from these suppliers.

Specification
LGC Standards (for Toronto

Research Chemicals)
MedChemExpress

Product Code TRC-T889530 HY-W738908

Synonyms

Sulfide,

bis(Dimethylthiocarbamoyl)-

d12

TMTM-d12

CAS Number
Not specified for d12,

Unlabeled: 97-74-5
2732874-03-0

Molecular Formula C₆D₁₂N₂S₃ C₆D₁₂N₂S₃

Molecular Weight 220.44 Not specified

Purity

Provided with a full analytical

package including NMR,

HPLC, and MS data with

Certificate of Analysis. Purity

levels are typically high.[2][3]

Stated on Certificate of

Analysis, often >98% or >99%

by HPLC or LCMS.[4][5][6]

Available Pack Sizes 1 mg, 10 mg 50 mg, 100 mg, 250 mg

Storage Temperature +4°C
Recommended conditions on

Certificate of Analysis

Country of Origin CANADA Not specified

Certificate of Analysis Available Available
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Application: Internal Standard for Quantitative
Analysis
The primary application of Tetramethylthiuram Monosulfide-d12 is as an internal standard in

analytical methods, particularly those employing Liquid Chromatography-Mass Spectrometry

(LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS).[1] The use of a stable isotope-

labeled internal standard is considered the gold standard in quantitative bioanalysis and

environmental testing due to its ability to compensate for matrix effects and variability in sample

processing.

Signaling Pathway for Quantitative Analysis Workflow
The following diagram illustrates the logical workflow for utilizing a deuterated internal standard

in a quantitative LC-MS analysis.
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Caption: Workflow for quantitative analysis using a deuterated internal standard.

Experimental Protocol: Quantification of
Tetramethylthiuram Monosulfide in a Sample Matrix
This section provides a generalized experimental protocol for the quantification of TMTM in a

sample (e.g., environmental water or a biological fluid) using TMTM-d12 as an internal

standard with LC-MS/MS.

1. Materials and Reagents:

Tetramethylthiuram Monosulfide (analyte standard)
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Tetramethylthiuram Monosulfide-d12 (internal standard)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid

Deionized water

Sample matrix (e.g., plasma, water)

Solid-phase extraction (SPE) cartridges (if required for sample cleanup)

2. Preparation of Standard and Internal Standard Stock Solutions:

Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of

TMTM in methanol.

Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate

amount of TMTM-d12 in methanol.

Store stock solutions at -20°C.

3. Preparation of Calibration Standards and Quality Control Samples:

Prepare a series of calibration standards by spiking the appropriate matrix with the analyte

stock solution to achieve a range of concentrations.

Prepare quality control (QC) samples at low, medium, and high concentrations within the

calibration range.

Spike all calibration standards and QC samples with the internal standard stock solution to a

final concentration (e.g., 50 ng/mL).

4. Sample Preparation:

Thaw unknown samples, calibration standards, and QC samples.
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To a fixed volume of each sample, add the internal standard solution.

Protein Precipitation (for biological samples): Add 3 volumes of cold acetonitrile, vortex, and

centrifuge to precipitate proteins. Collect the supernatant.

Solid-Phase Extraction (for complex matrices): Condition an appropriate SPE cartridge. Load

the sample, wash, and elute the analytes.

Evaporate the solvent from the extracted samples under a stream of nitrogen and

reconstitute in the mobile phase.

5. LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to separate the analyte from matrix components.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Detection Mode: Multiple Reaction Monitoring (MRM)

Monitor the precursor-to-product ion transitions for both TMTM and TMTM-d12.

6. Data Analysis:

Integrate the peak areas for both the analyte and the internal standard.
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Calculate the peak area ratio (analyte/internal standard).

Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards.

Determine the concentration of the analyte in the unknown samples and QC samples from

the calibration curve.

Experimental Workflow Diagram
The following diagram outlines the key steps in the experimental protocol.
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Caption: Key steps in the experimental protocol for TMTM quantification.
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Conclusion
Tetramethylthiuram Monosulfide-d12 is an essential tool for researchers and scientists

requiring accurate quantification of its unlabeled analogue. Commercial suppliers like LGC

Standards (for Toronto Research Chemicals) and MedChemExpress provide high-purity

standards with comprehensive analytical data. The use of TMTM-d12 as an internal standard in

LC-MS and other mass spectrometry-based methods significantly enhances the reliability and

robustness of quantitative data, which is critical in drug development, environmental

monitoring, and other scientific disciplines. The provided experimental framework offers a solid

starting point for the development of specific and validated analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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